Cas no 24269-96-3 (GRK2 Inhibitor 1)

• Product Name: GRK2 Inhibitor 1
• CAS No: 24269-96-3
• MF: C₁₂H₉NO₆
• MW: 263.202963590622
• CID: 1060290
• PubChem ID: 5353430
• Update Time: 2025-10-18

GRK2 Inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• 5-[2-(5-Nitro-2-furanyl)ethenyl]-2-furancarboxylic Acid Methyl Ester
• ^B-ADRENERGIC RECEPTOR KINASE1 INHIBITOR
• GRK2 Inhibitor 1
• MS-23707
• methyl 5-[(1E)-2-(5-nitrofuran-2-yl)ethenyl]furan-2-carboxylate
• Methyl (E)-5-(2-(5-nitrofuran-2-yl)vinyl)furan-2-carboxylate
• AKOS040746867
• 18873-34-2
• HY-123538
• CS-0082958
• (E)-5-[2-(5-Nitro-2-furyl)vinyl]-2-furoic Acid
• GLXC-04407
• Methyl 5-[2-(5-nitro-2-furyl)vinyl]furan-2-furoate
• methyl 5-[(E)-2-(5-nitrofuran-2-yl)ethenyl]furan-2-carboxylate
• BDBM50113255
• 5-[2-(5-Nitro-furan-2-yl)-vinyl]-furan-2-carboxylic acid methyl ester
• (E)-Methyl 5-(2-(5-nitrofuran-2-yl)vinyl)furan-2-carboxylate
• Methyl 5-[2-(5-nitro-2-furyl)vinyl]-2-furoate
• betaARK1 Inhibitor
• CHEMBL68409
• beta ARK1 Inhibitor
• 24269-96-3
• GRK2 Inhibitor
• beta-Adrenergic Receptor Kinase1 Inhibitor
• J-015426
• G71577

• Inchi： 1S/C12H9NO6/c1-17-12(14)10-6-4-8(18-10)2-3-9-5-7-11(19-9)13(15)16/h2-7H,1H3/b3-2+
• InChI Key： YDJPHSNZGRVPCK-NSCUHMNNSA-N
• SMILES： O1C(C(=O)OC)=CC=C1/C=C/C1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 263.04297
• Monoisotopic Mass: 263.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 95.72
• Sensitiveness: Light Sensitive

GRK2 Inhibitor 1 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on GRK2 Inhibitor 1

Recent Advances in GRK2 Inhibitor 1 (24269-96-3): A Comprehensive Research Brief

G protein-coupled receptor kinase 2 (GRK2) has emerged as a critical therapeutic target in various diseases, including cardiovascular disorders, cancer, and inflammatory conditions. The small molecule inhibitor GRK2 Inhibitor 1 (CAS: 24269-96-3) has garnered significant attention due to its potential to modulate GRK2 activity. This research brief synthesizes the latest findings on this compound, focusing on its mechanism of action, therapeutic applications, and recent preclinical and clinical advancements.

Recent studies have elucidated the structural basis of GRK2 inhibition by GRK2 Inhibitor 1. X-ray crystallography and molecular dynamics simulations reveal that the compound binds to the active site of GRK2, competitively inhibiting its kinase activity. This interaction prevents the phosphorylation of G protein-coupled receptors (GPCRs), thereby modulating downstream signaling pathways. Notably, GRK2 Inhibitor 1 exhibits high selectivity for GRK2 over other kinases, minimizing off-target effects.

In cardiovascular research, GRK2 Inhibitor 1 has shown promise in mitigating heart failure progression. A 2023 study demonstrated that the compound improves cardiac function in animal models by reducing GRK2-mediated β-adrenergic receptor desensitization. These findings suggest potential applications in treating heart failure with reduced ejection fraction (HFrEF). Additionally, the inhibitor's anti-inflammatory properties are being explored in models of rheumatoid arthritis, where GRK2 overexpression contributes to disease pathogenesis.

Pharmacokinetic studies of GRK2 Inhibitor 1 have revealed favorable absorption and distribution profiles, with good blood-brain barrier penetration in rodent models. However, recent investigations highlight the need for optimized formulations to address its relatively short half-life. Novel delivery systems, including nanoparticle carriers, are under development to enhance the compound's bioavailability and therapeutic efficacy.

The compound's potential in oncology is another active area of investigation. Preliminary data indicate that GRK2 Inhibitor 1 may disrupt tumor microenvironment signaling in certain cancers, particularly those driven by GPCR pathways. Ongoing phase I clinical trials are evaluating its safety profile in healthy volunteers, with results expected to inform future therapeutic applications.

While GRK2 Inhibitor 1 represents a significant advancement in targeted therapy, challenges remain in its clinical translation. Researchers are actively working to address issues of potency, selectivity, and long-term safety. The coming years will likely see continued refinement of this compound and related analogs, potentially leading to novel treatments for a range of GRK2-associated disorders.